![molecular formula C20H20BrN3O3 B252362 N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide](/img/structure/B252362.png)
N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide
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Overview
Description
N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide, also known as BRD-9424, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of biological activities, including anti-inflammatory and anti-tumor effects.
Mechanism of Action
N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide inhibits the activity of the bromodomain and extra-terminal (BET) family of proteins, which are involved in the regulation of gene expression. BET proteins play a critical role in the transcriptional regulation of genes involved in inflammation and cancer. By inhibiting BET proteins, this compound reduces the expression of pro-inflammatory and pro-tumorigenic genes, leading to anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, this compound has been shown to reduce neuroinflammation and oxidative stress, leading to neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized using the Ugi reaction. It has been extensively studied for its potential therapeutic applications and has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects. However, there are also some limitations to using this compound in lab experiments. It is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential side effects. In addition, it may not be effective for all types of inflammation or cancer, and its efficacy may vary depending on the specific disease or condition being studied.
Future Directions
There are several future directions for the study of N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide. One area of research is the development of new drugs based on the structure of this compound. Researchers are also investigating the use of this compound in combination with other drugs to enhance its therapeutic effects. In addition, more research is needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, researchers are exploring the potential use of this compound in the treatment of other diseases, such as autoimmune disorders and cardiovascular diseases.
Conclusion:
In conclusion, this compound is a promising small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects, and has several advantages for lab experiments. However, more research is needed to fully understand its mechanism of action and potential side effects, and to develop new drugs based on its structure. With continued research, this compound may prove to be a valuable tool in the development of new drugs for the treatment of various diseases.
Synthesis Methods
N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide can be synthesized using a modified version of the Ugi reaction. The reaction involves the condensation of an amine, an isocyanide, an aldehyde, and a carboxylic acid to form a peptide-like structure. The Ugi reaction is a well-established method for the synthesis of small molecules and has been used to synthesize a variety of biologically active compounds.
Scientific Research Applications
N-(3-{[(4-bromophenoxy)acetyl]amino}propyl)-1H-indole-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory effects by inhibiting the production of cytokines and chemokines. It has also been shown to have anti-tumor effects by inhibiting the growth and proliferation of cancer cells. In addition, this compound has been shown to have neuroprotective effects by reducing neuroinflammation and oxidative stress. These properties make this compound a promising candidate for the development of new drugs for the treatment of various diseases.
Properties
Molecular Formula |
C20H20BrN3O3 |
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Molecular Weight |
430.3 g/mol |
IUPAC Name |
N-[3-[[2-(4-bromophenoxy)acetyl]amino]propyl]-1H-indole-2-carboxamide |
InChI |
InChI=1S/C20H20BrN3O3/c21-15-6-8-16(9-7-15)27-13-19(25)22-10-3-11-23-20(26)18-12-14-4-1-2-5-17(14)24-18/h1-2,4-9,12,24H,3,10-11,13H2,(H,22,25)(H,23,26) |
InChI Key |
CYDUANICKDHQOJ-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=C(N2)C(=O)NCCCNC(=O)COC3=CC=C(C=C3)Br |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(N2)C(=O)NCCCNC(=O)COC3=CC=C(C=C3)Br |
Origin of Product |
United States |
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